

Ansofaxine hydrochloride neurochemical profile in vivo

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ansofaxine hydrochloride

CAS No.: 916918-84-8

Cat. No.: S007029

[Get Quote](#)

Mechanism of Action & Neurochemical Profile

Ansofaxine hydrochloride is a novel chemical entity developed as a **triple reuptake inhibitor (TRI)**, meaning it simultaneously inhibits the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT) [1] [2] [3]. This action increases the extracellular levels of serotonin (5-HT), norepinephrine (NE), and dopamine (DA) in the brain.

The tables below summarize the key in vitro and in vivo data that define its neurochemical profile.

Table 1: In Vitro Binding Affinity and Reuptake Inhibition of Ansofaxine


Target Transporter	Binding Affinity (K _i , nM)	Reuptake Inhibition (IC ₅₀ , nM)	Source / Context
Serotonin (SERT)	1,330 ± 82.5 [1]	31.4 ± 0.4 to 723 nM [1] [2] [4]	Human SERT protein / CHO cells expressing human SERT
Norepinephrine (NET)	2,200 ± 278 [1]	586.7 ± 83.6 to 763 nM [1] [2] [4]	Human NET protein / CHO cells expressing human NET
Dopamine (DAT)	227 ± 21.7 [1]	491 to 733.2 ± 10.3 nM [1] [2] [4]	Human DAT protein / CHO cells expressing human DAT

Table 2: Key In Vivo Neurochemical and Pharmacokinetic Findings

Parameter	Finding	Experimental Model
Increased Monoamines	Significantly increased extracellular levels of DA, NE, and 5-HT in the striatum after acute and chronic administration [5] [3].	Rat brain (microdialysis)
DA Increase vs. Desvenlafaxine	The ability to increase extracellular DA levels is approximately 2 to 3 times stronger than desvenlafaxine [5].	Rat brain (microdialysis)
Brain Distribution	Rapidly absorbed and selectively distributed into the hypothalamus at high concentrations [3].	Rat tissue distribution study
Conversion to Metabolite	Quickly converted to the active metabolite O-desvenlafaxine (ODV) by esterases in vivo [3].	Rat pharmacokinetic study

Experimental Evidence and Protocols

The characterization of Ansofaxine's neurochemical profile relies on several key experimental approaches. The workflow below outlines the process from in vitro assessment to in vivo validation.



[Click to download full resolution via product page](#)

Experimental workflow for profiling Ansofaxine, from in vitro target identification to in vivo functional and kinetic validation.

In Vitro Binding and Functional Assays

These experiments establish the direct interaction of Ansofaxine with the human monoamine transporters.

- **Binding Affinity Assay:** The affinity (K_i) of Ansofaxine for human DAT, NET, and SERT proteins was determined using a **radioligand membrane binding assay** [3]. The protocol involves incubating the transporter proteins with Ansofaxine and a radioactive ligand, then calculating binding affinity by comparing the displacement of the radioligand.
- **Functional Reuptake Inhibition Assay:** The potency (IC_{50}) of Ansofaxine to inhibit the reuptake of DA, NE, and 5-HT was evaluated in **Chinese hamster ovary (CHO) cells stably expressing the**

human DAT, NET, or SERT [1] [3]. Cells are incubated with Ansofaxine and a tritiated (^3H) neurotransmitter. The amount of radioactivity taken up by the cells is measured, and the inhibition of reuptake is calculated relative to controls.

In Vivo Neurochemical Effects (Microdialysis)

This technique directly measures changes in neurotransmitter levels in the brain of live animals.

- **Protocol:** A microdialysis probe is implanted into the **rat striatum**. After recovery, rats are administered Ansofaxine (or a control like desvenlafaxine) orally or intravenously. The extracellular fluid (dialysate) is collected at timed intervals and analyzed for 5-HT, NE, and DA concentrations using high-performance liquid chromatography (HPLC) [5] [3].
- **Key Findings:**
 - Acute and chronic administration of Ansofaxine significantly increases extracellular levels of all three monoamines in the striatum [3].
 - Unlike its metabolite desvenlafaxine (an SNRI), Ansofaxine produces a **robust increase in dopamine**, which is a key differentiator for its proposed efficacy in treating anhedonia [5] [3].


Pharmacokinetics and Tissue Distribution

These studies track the absorption, distribution, and metabolism of the drug.

- **Protocol:** Rats are administered a single oral dose of Ansofaxine. At various time points, blood (plasma), brain, and specific brain regions (e.g., hypothalamus) are collected. The concentrations of both Ansofaxine and its active metabolite, O-desvenlafaxine (ODV), are quantified using methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) [3].
- **Key Findings:** Ansofaxine is rapidly absorbed and converted to ODV. Both the parent drug and the metabolite are **selectively distributed into the hypothalamus**, a brain region critical for mood regulation, motivation, and neuroendocrine function, achieving high concentrations there [3].

Therapeutic Implications & Significance

The unique neurochemical profile of Ansofaxine has several important clinical implications, which are summarized in the following diagram.



Click to download full resolution via product page

Therapeutic implications of Ansofaxine's triple reuptake inhibition, highlighting the distinct role of dopamine enhancement.

- **Targeting Anhedonia and Motivation:** As dopamine is crucial for reward, motivation, and goal-directed behavior, enhancing dopaminergic neurotransmission may specifically address **anhedonia**—a core symptom of Major Depressive Disorder (MDD) that is often inadequately treated by SSRIs and SNRIs [5] [1].
- **Potential for Improved Tolerability:** Preclinical evidence suggests that Ansofaxine may mitigate sexual dysfunction, a common side effect of SSRIs and SNRIs, by increasing dopaminergic activity [3]. Phase 3 clinical trials confirmed that the drug was generally well-tolerated [1].
- **A More Balanced Approach:** By modulating all three monoamine systems, Ansofaxine represents a potentially more comprehensive treatment for the diverse symptom clusters of MDD compared to agents focusing only on serotonin and norepinephrine [2].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A phase 3, multicenter, double-blind, randomized, placebo- ... [nature.com]

2. Toludesvenlafaxine [en.wikipedia.org]
3. Pharmacological Characterization of Toludesvenlafaxine as a ... [pmc.ncbi.nlm.nih.gov]
4. Ansofaxine hydrochloride (LY03005) | 5-HT Receptor ... [medchemexpress.com]
5. Efficacy, Safety, and Tolerability of Ansofaxine (LY03005 ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Ansofaxine hydrochloride neurochemical profile in vivo].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b007029#ansofaxine-hydrochloride-neurochemical-profile-in-vivo>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com